4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
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Description
The compound “4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol” is a derivative of the 1,2,4-triazole family . It’s important to note that 1,2,4-triazole derivatives have received substantial attention due to their wide range of biological properties .
Synthesis Analysis
The synthesis of similar compounds involves the use of dl-malic acid under microwave (MW) irradiation. The reaction with several alkylating agents such as epichlorohydrin, 3-chloropropanol, (2-acetoxyethoxy) methyl bromide, propargyl bromide, and chloroacetamide has been studied .Scientific Research Applications
Reactivity and Applications in Synthesis
Recent achievements in the study of 1,2,4-triazole-3-thione derivatives reveal their significant antioxidant and antiradical activity, hinting at their potential in medical applications, especially for patients exposed to high radiation doses. These compounds, including 4-amino-3-thio-1,2,4-triazoles, are compared with biogenic amino acids like cysteine, emphasizing their reactivity and potential biochemical applications (Kaplaushenko, 2019).
Industrial and Agricultural Applications
Amino-1,2,4-triazoles serve as key raw materials in the fine organic synthesis industry, finding applications in producing agricultural products, pharmaceuticals, dyes, and high-energy materials. Their role extends to creating heat-resistant polymers, products with fluorescent properties, and ionic liquids, demonstrating the versatility of 1,2,4-triazole derivatives in various sectors (Nazarov et al., 2021).
Pharmacological Significance
The pharmacological significance of 1,2,4-triazole-containing scaffolds is underscored by their application in drug discovery against cancer, microbial infections, and other diseases. Recent strategies for synthesizing these scaffolds use 3-amino-1,2,4-triazole as a precursor, highlighting ongoing research to develop new drug candidates (Nasri et al., 2021).
Biological Activity and Chemical Modeling
The search for biologically active 1,2,4-triazole derivatives has led to the identification of compounds with antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. This extensive range of biological activities showcases the potential of 1,2,4-triazole derivatives in developing new therapeutic agents (Ohloblina, 2022).
Properties
IUPAC Name |
4-amino-3-(difluoromethyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F2N4S/c4-1(5)2-7-8-3(10)9(2)6/h1H,6H2,(H,8,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTSFZAOSLMMPNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=S)N1N)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4F2N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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